Cas no 13268-42-3 (Ammonium iron (III) Oxalate Trihydrate)

• Product Name: Ammonium iron (III) Oxalate Trihydrate
• CAS No: 13268-42-3
• MF: C₂H₇FeNO₅
• MW: 180.92568230629
• MDL: MFCD00150137
• CID: 49135
• PubChem ID: 57646981
• Update Time: 2025-05-20

Ammonium iron (III) Oxalate Trihydrate Chemical and Physical Properties

Names and Identifiers

• Ammonium iron(III) oxalate hydrate
• Ferric ammonium oxalate
• Iron(III) ammonium oxalate
• Ammonium iron(III) oxalate trihydrate
• Ferric ammonium oxalate trihydrate
• AMMONIUM IRON(III) OXALATE TRIHYDRATE FOR ANALYTICAL PURPOSE
• Ammonium iron oxalate trihydrate
• Ferric ammonium oxal
• Iron ammonium oxalate
• FERRICAMMONIUMOXALATE,GRANULAR
• AMMONIUM IRON(III) OXALATE 3 H2O
• Ammonium Ferric(III) oxalate trihydrate
• AMMONIUM IRON(III) OXALATE-3-HYDRATEPURE
• Ammonium iron(III) oxalate trihydrate, pure
• Ammonium iron(III) oxalate trihydrate, 99.5%
• Ethanedioic acid, ammonium iron(3+) salt (3:3:1), trihydrate
• Ethanedioic acid,iron(3+) ammonium salt, hydrate (3:1:3:3)
• C6H12FeN3O123H20
• Ammonium iron(3+) ethanedioate hydrate
• azanium;iron(3+);oxalate;trihydrate
• AKOS030228247
• AKOS025243201
• 13268-42-3
• Ammoniumiron(iii)oxalatetrihydrate
• Ammoniumiron(iii)oxalate,ammoniumferricoxalate,ammoniumtrioxalatoferrate(iii),iron(iii)ammoniumoxalate
• starbld0016536
• Ammonium iron (III) Oxalate Trihydrate

• MDL： MFCD00150137
• Inchi： 1S/C2H2O4.Fe.H3N.H2O/c3-1(4)2(5)6;;;/h(H,3,4)(H,5,6);;1H3;1H2
• InChI Key： QAQUWGMIRXTLLZ-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.[Fe].N.O

Computed Properties

• Exact Mass: 303.96000
• Monoisotopic Mass: 303.960321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 60.5
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165Ų

Experimental Properties

• Color/Form: Green Crystal
• Density: 1.78 g/mL at 25 °C(lit.)
• Melting Point: 161°C (rough estimate)
• Boiling Point: 365.1°Cat760mmHg
• Flash Point: 188.8°C
• Solubility: Very soluble in water. Insoluble in alcohol
• Water Partition Coefficient: Very soluble in water. Insoluble in alcohol
• Stability/Shelf Life: May decompose upon exposure to light. Incompatible with strong acids, strong oxidizing agents. Hygroscopic.
• PSA: 188.21000
• LogP: -6.84680
• Merck: 14,517
• Sensitiveness: Light Sensitive & Hygroscopic
• Solubility: Not determined

Ammonium iron (III) Oxalate Trihydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312
• Warning Statement： P280
• Hazardous Material transportation number：3288
• WGK Germany：1
• Hazard Category Code： 21/22
• Safety Instruction： S26-S27-S36/37/39-S45-S25-S24/25
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers to avoid corrosive substances.
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ammonium iron (III) Oxalate Trihydrate

Ammonium Iron (III) Oxalate Trihydrate: A Comprehensive Overview

Ammonium Iron (III) Oxalate Trihydrate (CAS No: 13268-42-3) is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as ammonium ferric oxalate trihydrate, is a hydrated salt consisting of ammonium ions, iron(III) ions, and oxalate ions. Its chemical formula is (NH4)3Fe(Ox)3·3H2O, where Ox represents the oxalate ion (C2O4^2-). The compound is widely recognized for its role in crystal growth studies, catalysis, and as a precursor in the synthesis of iron-based materials.

Recent advancements in materials science have highlighted the potential of ammonium iron (III) oxalate trihydrate in the development of nanomaterials. Researchers have explored its use as a precursor for synthesizing iron oxide nanoparticles, which are valuable in fields such as magnetic storage, drug delivery, and catalysis. For instance, a study published in *Advanced Materials* demonstrated that controlled decomposition of ammonium ferric oxalate trihydrate under specific thermal conditions can yield highly uniform magnetite nanoparticles with excellent magnetic properties.

The synthesis of ammonium iron (III) oxalate trihydrate typically involves the reaction of ammonium oxalate with iron(III) salts in aqueous solution. This process can be optimized to control the crystallinity and particle size of the resulting product, which are critical factors for its applications. Recent research has focused on green chemistry approaches to synthesize this compound, emphasizing the use of eco-friendly solvents and reducing agents.

In terms of physical properties, ammonium ferric oxalate trihydrate is a bright yellow crystalline solid with a molar mass of approximately 479.08 g/mol. It is sparingly soluble in water but dissolves readily in dilute acids. The compound exhibits a high degree of thermal stability up to 150°C before decomposing into iron(III) oxide and other byproducts.

One of the most promising applications of ammonium iron (III) oxalate trihydrate is in the field of catalysis. Studies have shown that it can act as an efficient catalyst for various organic reactions, including oxidation and reduction processes. Its ability to form well-defined crystals makes it an ideal candidate for template-based synthesis of porous materials.

Moreover, ammonium ferric oxalate trihydrate has been investigated for its potential in energy storage technologies. Researchers have explored its use as an electrode material in supercapacitors and batteries due to its high surface area and redox activity. A recent study published in *Nature Energy* reported that composites derived from this compound exhibited superior electrochemical performance compared to conventional materials.

In conclusion, ammonium iron (III) oxalate trihydrate (CAS No: 13268-42-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique properties and compatibility with modern synthetic techniques make it a valuable material for both academic research and industrial applications. As ongoing research continues to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.